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These application notes provide a comprehensive overview of the use of maleate esters as

plasticizers in various polymers, with a focus on Polyvinyl Chloride (PVC) and Poly(lactic acid)

(PLA). This document includes detailed experimental protocols for performance evaluation, a

summary of key performance data, and graphical representations of experimental workflows.

Introduction to Maleate Esters as Plasticizers
Maleate esters are a class of organic compounds derived from maleic acid. They are

increasingly being used as primary or secondary plasticizers in a variety of polymers to

enhance flexibility, workability, and distensibility.[1] Common maleate esters used as

plasticizers include Dibutyl Maleate (DBM), Dioctyl Maleate (DOM), and Diethyl Maleate
(DEM).[2] The mechanism of plasticization involves the insertion of maleate molecules

between polymer chains, which reduces intermolecular forces and lowers the glass transition

temperature (Tg), thereby imparting flexibility.[1] Due to growing concerns over the

environmental and health impacts of traditional phthalate plasticizers, maleate esters are being

explored as viable, often "greener," alternatives.[3][4]

Physicochemical Properties of Common Maleate
Esters
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A fundamental understanding of the physicochemical properties of maleate esters is crucial for

their effective application as plasticizers.

Property
Dibutyl Maleate
(DBM)

Dioctyl Maleate
(DOM)

Diethyl Maleate
(DEM)

Molecular Formula C₁₂H₂₀O₄ C₂₀H₃₆O₄ C₈H₁₂O₄

Molecular Weight 228.28 g/mol 340.5 g/mol 172.18 g/mol

Appearance
Colorless to pale-

yellow liquid
Clear, colorless liquid Colorless liquid

Boiling Point ~280-281 °C ~345 °C ~225 °C

Density (at 20°C) ~0.99 g/cm³ ~0.94 g/cm³ ~1.05 g/cm³

Water Solubility Low Low Slightly soluble

Performance Data of Maleate Esters in Polymers
The effectiveness of a plasticizer is evaluated by its impact on the mechanical and thermal

properties of the polymer. The following tables summarize typical performance data for

maleate esters in PVC and PLA.

Performance in Polyvinyl Chloride (PVC)
Concentration of plasticizer is in parts per hundred of resin (phr).
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Property
Unplasticized
PVC (uPVC)

PVC + 40 phr
DBM (proxy)

PVC + 40 phr
DOP
(Phthalate)

PVC + 40 phr
DEM
(estimated)

Tensile Strength

(MPa)
~50 - 60 ~18 - 22[5] 15.7[5] ~19 - 23

Elongation at

Break (%)
<50 ~350 - 400[5] 350[5] ~300 - 350

Shore A

Hardness
~100 (Shore D) ~80 - 85[5] 80[5] ~85 - 90

Glass Transition

Temp. (°C)
~82 ~-30 to -40[5] ~-25 ~-20 to -30

Performance in Poly(lactic acid) (PLA)

Property Neat PLA PLA + 12 wt% DBM
PLA + 12 wt%
Dibutyl Fumarate
(Isomer)

Tensile Strength

(MPa)
57.0[6] ~15-16[6] ~15-16

Elongation at Break

(%)
1.3[6] Data not available ~210[6]

Young's Modulus

(MPa)
3763[6] Data not available

Lower than DBM

plasticized PLA[6]

Glass Transition

Temp. (°C)
~60[7] Lowered

Lower than DBM

plasticized PLA[6]

Experimental Protocols
Detailed methodologies for the evaluation of maleate esters as polymer plasticizers are

provided below, based on established ASTM and ISO standards.

Protocol 1: Preparation of Plasticized Polymer Samples
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Objective: To prepare standardized polymer films or sheets with varying concentrations of

maleate ester plasticizers for subsequent testing.

Materials:

Polymer resin (e.g., PVC K-value 67, PLA)

Maleate ester plasticizer (e.g., DBM, DOM)

Thermal stabilizer (e.g., mixed metal stabilizer for PVC)

Two-roll mill

Hydraulic press with heating and cooling capabilities

Molds for film/sheet casting

Procedure:

Pre-mix the polymer resin and thermal stabilizer (if required) in a high-speed mixer.

Add the desired amount of the maleate ester plasticizer (e.g., 20, 30, 40, 50 phr) to the pre-

mix and continue mixing until a homogeneous dry blend is obtained.[8]

Compound the mixture on a two-roll mill at a temperature of 160-170°C for PVC until a

uniform sheet is formed.[8] For PLA, the processing temperature will depend on the specific

grade.

Compression mold the compounded material into films or sheets of a specified thickness

(e.g., 1 mm) using a hydraulic press at an appropriate temperature (e.g., 170-180°C for

PVC).[8]

Cool the molded films/sheets under pressure to ensure uniform thickness and minimize

internal stresses.[8]

Condition the prepared samples at 23 ± 2°C and 50 ± 5% relative humidity for at least 40

hours before testing, as per ASTM D618.[8]
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Sample Preparation Workflow
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Pre-mix Polymer Resin
and Stabilizer

Add Maleate Ester
(e.g., 20-50 phr)

High-Speed Mixing

Two-Roll Mill
Compounding

Compression Molding
into Films/Sheets

Cool Under Pressure

Condition Samples
(ASTM D618)

Samples Ready for Testing

Click to download full resolution via product page

Workflow for the preparation of plasticized polymer samples.
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Protocol 2: Evaluation of Mechanical Properties
Objective: To determine the effect of maleate esters on the tensile strength, elongation at

break, and hardness of the polymer.

Apparatus:

Universal Testing Machine (UTM) with a suitable load cell

Shore A Durometer

Dumbbell-shaped die for cutting specimens (e.g., ASTM D638 Type IV for non-rigid plastics)

[9][10]

Procedure:

A. Tensile Testing (based on ASTM D638):[9][10]

Cut dumbbell-shaped specimens from the conditioned polymer films/sheets.[8]

Measure the thickness and width of the gauge section of each specimen.[8]

Mount the specimen in the grips of the UTM.

Pull the specimen at a constant crosshead speed (e.g., 500 mm/min for non-rigid plastics)

until it fractures.[8]

Record the load and elongation throughout the test.

Calculate Tensile Strength (MPa) and Elongation at Break (%).

B. Hardness Testing (based on ASTM D2240):[11][12]

Place the conditioned polymer film/sheet on a hard, flat surface. The specimen should have

a minimum thickness of 6 mm; thinner specimens can be stacked.[13]

Press the Shore A durometer indenter firmly and quickly onto the sample, ensuring the

presser foot is in full contact with the surface.[8]
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Read the hardness value within 1 second of firm contact.[8]

Take at least five measurements at different locations on the specimen and average the

results.
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Mechanical Properties Testing Workflow

Start

Cut Dumbbell Specimens
(ASTM D638)

Prepare Hardness
Test Specimen

Measure Specimen
Dimensions

Mount in Universal
Testing Machine (UTM)

Perform Tensile Test
(Constant Speed)

Record Load and
Elongation

Calculate Tensile Strength
& Elongation at Break

Mechanical Properties
Determined

Perform Shore A
Hardness Test (ASTM D2240)

Record Hardness
Values (Average of 5)

Click to download full resolution via product page

Workflow for evaluating the mechanical properties of plasticized polymers.
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Protocol 3: Determination of Plasticizer Migration
Objective: To quantify the migration of maleate ester plasticizers from the polymer matrix.

A. Solvent Extraction Method (based on ASTM D1239):[13][14]

Apparatus:

Analytical balance

Glass containers with lids

Forced air laboratory oven

Chemical reagent (e.g., distilled water, soapy water, or other relevant liquid)

Procedure:

Cut square specimens of the plasticized film (e.g., 50 x 50 mm).[15]

Weigh each specimen accurately.

Place each specimen in a separate container with a sufficient volume of the test liquid (e.g.,

400 mL) to ensure complete submersion.[15]

Seal the containers and store them at a specified temperature and duration (e.g., 24 hours at

23°C).[15]

After the immersion period, remove the specimens, gently wipe them dry with a soft cloth,

and reweigh them.

Calculate the percentage of weight loss, which corresponds to the amount of plasticizer

extracted.

B. Migration into a Solid (based on ISO 177:2016):[16][17]

Apparatus:

Analytical balance
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Air circulating oven

Absorbent backing discs

Glass plates and a weight (e.g., 5 kg)

Procedure:

Cut circular test specimens from the plasticized sheet (e.g., 50 mm diameter).[17]

Condition the specimens and two absorbent backing discs.

Weigh the specimen and the absorbent discs separately.

Create a sandwich with the test specimen between the two absorbent discs.

Place the sandwich between two glass plates and apply a 5 kg weight on top.

Place the assembly in an oven at a specified temperature (e.g., 70°C) for a defined period

(e.g., 24 hours).[17]

After the test period, cool and recondition the components.

Reweigh the test specimen and the absorbent discs.

The loss in mass of the test specimen or the gain in mass of the absorbent discs is a

measure of plasticizer migration.
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Plasticizer Migration Testing Workflow
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Workflow for determining plasticizer migration.
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Signaling Pathway of Plasticization
The following diagram illustrates the mechanism by which maleate esters, as plasticizers,

affect the properties of a polymer like PVC at a molecular level.
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Mechanism of Plasticization by Maleate Esters
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Mechanism of action of maleate esters as plasticizers in polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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